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Compound of Interest

Compound Name: N-(2-Ethoxyethyl)-2-nitroaniline

Cat. No.: B1626614

An In-depth Technical Guide to N-(2-Ethoxyethyl)-2-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-Ethoxyethyl)-2-nitroaniline
(CAS No. 68133-69-7), including its commercial availability, potential synthesis protocols, and
essential safety information. This document is intended for professionals in research and
development who require a specialized chemical intermediate for their work.

Commercial Availability

N-(2-Ethoxyethyl)-2-nitroaniline is a specialized organic compound that is not readily
available as a stock chemical from major suppliers. Investigations into the commercial
landscape indicate that this compound is primarily available through custom synthesis.
Researchers and drug development professionals requiring this molecule will need to engage
with chemical manufacturing organizations that offer bespoke synthesis services.

Below is a table of companies with expertise in the custom synthesis of aniline derivatives and
other complex organic molecules. These companies are potential partners for the production of
N-(2-Ethoxyethyl)-2-nitroaniline.
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. Company . Geographic
Supplier Category Service Focus )
Examples Regions Served
Custom synthesis of a
) wide variety of organic
Custom Synthesis _
o Enamine compounds from Global
Specialists o )
milligram to kilogram
scale.
Custom synthesis of
organic molecules for _
) ) North America,
Otava Chemicals biotech and
) Europe[1]
pharmaceutical
applications.[1]
Synthesis of complex
) ] organic molecules, ]
Frontier Specialty ) ) ) Global (based in the
] including heterocyclic
Chemicals USA)[2]
compounds and
building blocks.[2]
European Fine Custom and toll
Chemical Allessa GmbH manufacturing of fine Europe][3]
Manufacturers chemicals.[3]
) Contract synthesis of
ChiroBlock GmbH ) Europe
chemicals.[3]
Custom

North American Nissan Chemical

Custom Chemistry America Corporation

manufacturing of APIs )
. North America
and their

intermediates.[4]

This table is not exhaustive and represents a selection of companies with relevant capabilities.

It is recommended to contact these and other custom synthesis providers directly to inquire

about their capabilities for synthesizing N-(2-Ethoxyethyl)-2-nitroaniline.

Experimental Protocols: A Plausible Synthetic Route
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While a specific, published experimental protocol for the synthesis of N-(2-Ethoxyethyl)-2-
nitroaniline is not readily available in the public domain, a plausible and chemically sound
method can be proposed based on established reactions of nitroaromatic compounds. The
most direct approach is the nucleophilic aromatic substitution (SNAr) of 2-chloronitrobenzene
with 2-ethoxyethanamine.

Reaction:
2-Chloronitrobenzene + 2-Ethoxyethanamine — N-(2-Ethoxyethyl)-2-nitroaniline + HCI
Proposed Methodology:

e Reactant Preparation: In a well-ventilated fume hood, a reaction vessel equipped with a
magnetic stirrer, reflux condenser, and nitrogen inlet is charged with 2-chloronitrobenzene
(1.0 equivalent).

e Solvent and Base: A suitable polar aprotic solvent such as dimethylformamide (DMF) or
dimethyl sulfoxide (DMSO) is added to dissolve the 2-chloronitrobenzene. A slight excess of
2-ethoxyethanamine (1.1-1.2 equivalents) is then added to the solution. A non-nucleophilic
base, such as potassium carbonate (K2CO3) or triethylamine (Et3N) (1.5-2.0 equivalents), is
added to neutralize the hydrochloric acid byproduct.

» Reaction Conditions: The reaction mixture is heated to a temperature between 80-120 °C.
The progress of the reaction should be monitored by thin-layer chromatography (TLC) or
high-performance liquid chromatography (HPLC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to
remove the inorganic salts. The filtrate is then diluted with water and extracted with a suitable
organic solvent, such as ethyl acetate.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude
product can be purified by column chromatography on silica gel to yield pure N-(2-
Ethoxyethyl)-2-nitroaniline.

Mandatory Visualizations
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Proposed Synthesis Pathway for N-(2-Ethoxyethyl)-2-nitroaniline
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Caption: Proposed synthesis of N-(2-Ethoxyethyl)-2-nitroaniline.

Safety and Handling of Nitroaniline Compounds

No specific safety data sheet (SDS) is available for N-(2-Ethoxyethyl)-2-nitroaniline.
However, based on the known hazards of related nitroaniline compounds, such as 2-
nitroaniline, the following precautions should be taken.

General Hazards:

» Toxicity: Nitroaniline compounds are generally considered toxic if swallowed, in contact with
skin, or if inhaled.[5]

e Organ Damage: May cause damage to organs through prolonged or repeated exposure.[5]

e Environmental Hazard: Harmful to aquatic life with long-lasting effects.[5]
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Personal Protective Equipment (PPE) and Handling:

» Ventilation: Always work with this compound in a well-ventilated area, preferably in a
chemical fume hood.

e Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

o Clothing: A lab coat should be worn.

e Hygiene: Avoid breathing dust or vapors. Wash hands thoroughly after handling.

First Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Immediately wash the skin with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Seek immediate medical attention.

For detailed safety information, it is crucial to consult the safety data sheet for a closely related
compound, such as 2-nitroaniline, and to perform a thorough risk assessment before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(2-Ethoxyethyl)-2-nitroaniline suppliers and
commercial availability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626614#n-2-ethoxyethyl-2-nitroaniline-suppliers-
and-commercial-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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